Cas no 659731-47-2 (Pyridine, 5-chloro-2-fluoro-4-[4-(trifluoromethyl)phenyl]-)

• Product Name: Pyridine, 5-chloro-2-fluoro-4-[4-(trifluoromethyl)phenyl]-
• CAS No: 659731-47-2
• MF: C₁₂H₆ClF₄N
• MW: 275.62935590744
• CID: 1694499
• PubChem ID: 21865146
• Update Time: 2025-07-22

Pyridine, 5-chloro-2-fluoro-4-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 5-chloro-2-fluoro-4-[4-(trifluoromethyl)phenyl]-
• 5-chloro-2-fluoro-4-(4-trifluoromethyl-phenyl)-pyridine
• SCHEMBL1013673
• 5-Chloro-2-fluoro-4-(4-(trifluoromethyl)phenyl)pyridine
• 659731-47-2

• Inchi： 1S/C12H6ClF4N/c13-10-6-18-11(14)5-9(10)7-1-3-8(4-2-7)12(15,16)17/h1-6H
• InChI Key： YPVLUTVQZKXUSV-UHFFFAOYSA-N
• SMILES： ClC1C=NC(=CC=1C1C=CC(C(F)(F)F)=CC=1)F

Computed Properties

• Exact Mass: 275.01258
• Monoisotopic Mass: 275.0124895g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on Pyridine, 5-chloro-2-fluoro-4-[4-(trifluoromethyl)phenyl]-

Comprehensive Analysis of Pyridine, 5-chloro-2-fluoro-4-[4-(trifluoromethyl)phenyl]- (CAS No. 659731-47-2)

The chemical compound Pyridine, 5-chloro-2-fluoro-4-[4-(trifluoromethyl)phenyl]- (CAS No. 659731-47-2) is a specialized derivative of pyridine, a heterocyclic aromatic organic compound. This molecule is characterized by its unique structural features, including a chloro and fluoro substitution on the pyridine ring, as well as a trifluoromethylphenyl group attached at the 4-position. These modifications enhance its reactivity and make it a valuable intermediate in pharmaceutical and agrochemical research.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their applications in drug discovery and material science. Researchers are particularly interested in compounds like 5-chloro-2-fluoro-4-[4-(trifluoromethyl)phenyl]pyridine because of their potential to improve the bioavailability and metabolic stability of therapeutic agents. The presence of trifluoromethyl groups is known to enhance lipophilicity, a critical factor in drug design.

The synthesis of CAS No. 659731-47-2 involves multi-step organic reactions, often starting from commercially available pyridine precursors. Key steps include halogenation and cross-coupling reactions to introduce the chloro, fluoro, and trifluoromethylphenyl moieties. Advanced techniques such as palladium-catalyzed coupling and microwave-assisted synthesis have been explored to optimize yield and purity.

One of the most searched questions related to this compound is: "What are the applications of 5-chloro-2-fluoro-4-[4-(trifluoromethyl)phenyl]pyridine in medicinal chemistry?" Studies suggest its utility as a building block for kinase inhibitors and other small-molecule therapeutics. The fluorine atom in the structure is particularly noteworthy, as it can form hydrogen bonds with target proteins, improving binding affinity.

Another trending topic is the environmental impact of fluorinated compounds. While CAS No. 659731-47-2 is not classified as hazardous, researchers are investigating its biodegradability and potential accumulation in ecosystems. Sustainable synthesis methods, such as green chemistry approaches, are being developed to minimize waste and energy consumption during production.

From an industrial perspective, Pyridine, 5-chloro-2-fluoro-4-[4-(trifluoromethyl)phenyl]- is gaining attention in the agrochemical sector. Its derivatives are being evaluated as potential herbicides and fungicides, leveraging the electron-withdrawing properties of the trifluoromethyl group to enhance activity. This aligns with the growing demand for crop protection solutions that are both effective and environmentally friendly.

Analytical characterization of this compound typically involves techniques like nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure the identity and purity of the material, which is crucial for its use in high-value applications. Researchers often search for "HPLC methods for analyzing fluorinated pyridines" to streamline quality control processes.

In summary, Pyridine, 5-chloro-2-fluoro-4-[4-(trifluoromethyl)phenyl]- (CAS No. 659731-47-2) represents a versatile and scientifically significant compound. Its unique structural attributes and broad applicability in pharmaceuticals, agrochemicals, and materials science make it a focal point of modern chemical research. As the industry continues to explore sustainable and efficient synthesis routes, this compound is poised to play a pivotal role in advancing innovation across multiple disciplines.